Cas no 6294-36-6 ( )

• Product Name: &nbsp
• CAS No: 6294-36-6
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 958361
• PubChem ID: 222686
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (6E)-4-(hydroxyamino)-6-(nitrosomethylidene)cyclohexa-2,4-dien-1-one
• NSC9353
• 6294-36-6
• DTXSID00417790
•  

• Inchi： 1S/C7H6N2O3/c10-7-2-1-6(9-12)3-5(7)4-8-11/h1-4,10-11H
• InChI Key： PFVQEGGNKQIDDS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C=NO)N=O

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 78.76